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Compound of Interest

Compound Name: Allyl methallyl ether

Cat. No.: B078089

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
allyl methallyl ether, a flammable and potentially hazardous chemical. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of this substance, thereby minimizing environmental
impact and workplace risks. Adherence to these guidelines is crucial for maintaining a safe
laboratory environment.

Understanding the Hazards

Allyl methallyl ether is a flammable liquid and, like other ethers, may form explosive peroxides
upon exposure to air and light over time. Therefore, it is imperative to handle this chemical with
extreme caution and to follow all prescribed safety protocols. Proper disposal is not only a
matter of regulatory compliance but also a critical component of laboratory safety.

Quantitative Data Summary

For quick reference, the key quantitative data for allyl methallyl ether and related compounds
are summarized in the table below. This information is critical for a proper risk assessment
before handling and disposal.
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Allyl Methallyl Allyl Methyl Allyl Ethyl
Property v J J g J y Diallyl Ether
Ether Ether Ether
CAS Number 14289-96-4 627-40-7 557-31-3 557-40-4
Molecular
C7H120 CaHsO CsH100 CeH100
Formula
Molecular Weight  112.17 g/mol 72.11 g/mol 86.13 g/mol 98.14 g/mol
Boiling Point 122.3°C 42-43 °C 67-68 °C 94.3 °C
Flash Point 13.6 °C <-28.9°C -20 °C -6.7 °C
Density 0.798 g/cm?3 0.768 g/mL 0.765 g/mL 0.803 g/mL

Experimental Protocol: Peroxide Detection

Before proceeding with disposal, it is essential to test for the presence of potentially explosive

peroxides, especially if the container has been open for an extended period or if the age of the

chemical is unknown.

Materials:

Potassium iodide (KI) solution (10%)

Starch solution (1%)

Test strips (commercially available for peroxide detection)

Glass stirring rod

Small test tube or vial

Procedure:

e In afume hood, add 1-3 mL of the allyl methallyl ether to a test tube.

e Add an equal volume of the 10% potassium iodide solution.
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o Shake the mixture. A yellow to brown color indicates the presence of peroxides.

 Alternatively, dip a commercial peroxide test strip into the ether sample and observe the
color change according to the manufacturer's instructions.

« If peroxides are present, do not proceed with disposal. The material is extremely dangerous
and requires specialized handling. Contact your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company immediately.

Step-by-Step Disposal Procedure

The following steps outline the proper procedure for the disposal of uncontaminated allyl
methallyl ether.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety
goggles, and a flame-retardant lab coat.

2. Work Area:

» All handling and disposal preparation must be conducted in a well-ventilated fume hood to
minimize inhalation exposure and the risk of ignition.

3. Waste Collection:
o Allyl methallyl ether must be disposed of as hazardous waste.[1][2]
¢ Do not mix it with other waste streams.[3]

o Collect the waste in a designated, properly labeled, and sealed container. The container
should be made of a material compatible with the ether.

4. Labeling:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"” and the full
chemical name: "Allyl Methallyl Ether."
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5. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area, away

from heat, sparks, and open flames.[1][3]

6. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal company.[3]

Never pour allyl methallyl ether down the drain or dispose of it in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of allyl methallyl
ether.
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Start: Prepare for Disposal

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Work in a Fume Hood

Step 3: Test for Peroxides

Positive Negative

Peroxides Detected! Step 4: Collect Waste in
STOP! Contact EHS Immediately Designated Container

Step 5: Label Container Clearly

'Hazardous Waste, Flammable'

Step 6: Store in Designated
Hazardous Waste Area

Step 7: Arrange for Professional Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for allyl methallyl ether.
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By following these procedures, you contribute to a safer laboratory environment and ensure the
responsible management of chemical waste. Always consult your institution's specific safety
and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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